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Compound of Interest

Compound Name: 3-Propylmorpholine

Cat. No.: B033731

3-Propylmorpholine: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical properties of 3-
propylmorpholine. While this specific compound is not extensively documented in publicly
available scientific literature, this document summarizes its core identifiers and provides
context regarding the broader significance of the morpholine chemical scaffold in research and
development.

Core Compound Data

The fundamental physicochemical properties of 3-propylmorpholine are summarized below.
This data is essential for substance identification, experimental design, and chemical inventory
management.

Property Value Source
CAS Number 19856-81-6 N/A
Molecular Weight 129.20 g/mol N/A
Molecular Formula C7H1sNO N/A
Synonyms (3S)-3-propylmorpholine [1]
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Experimental Protocols & Applications

Detailed, peer-reviewed experimental protocols for the specific synthesis or biological
application of 3-propylmorpholine are not readily available in the surveyed scientific literature.
The morpholine moiety is a key component in a wide array of biologically active compounds
and is frequently employed in medicinal chemistry to enhance the pharmacokinetic profiles of

drug candidates.[2]

The general synthesis of substituted morpholines can be achieved through various organic
chemistry methodologies. However, a specific, validated protocol for 3-propylmorpholine is

not publicly documented.

Conceptual Workflow: Role in Drug Discovery

The following diagram illustrates a generalized workflow for the incorporation of a novel
morpholine derivative, such as 3-propylmorpholine, into an early-phase drug discovery
pipeline. This represents a conceptual model rather than a specific experimental protocol.
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Caption: Conceptual workflow for a morpholine derivative in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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